Cas no 2060041-57-6 (2-(2-chlorophenyl)-4,7-difluoro-1H-1,3-benzodiazole)

• Product Name: 2-(2-chlorophenyl)-4,7-difluoro-1H-1,3-benzodiazole
• CAS No: 2060041-57-6
• MF: C₁₃H₇ClF₂N₂
• MW: 264.657888650894
• MDL: MFCD30498087
• CID: 5173612
• PubChem ID: 125451740
• Update Time: 2025-08-03

2-(2-chlorophenyl)-4,7-difluoro-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-(2-chlorophenyl)-4,7-difluoro-
• 2-(2-chlorophenyl)-4,7-difluoro-1H-1,3-benzodiazole

• MDL： MFCD30498087
• Inchi： 1S/C13H7ClF2N2/c14-8-4-2-1-3-7(8)13-17-11-9(15)5-6-10(16)12(11)18-13/h1-6H,(H,17,18)
• InChI Key： DEMJAZFUFHTDSC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2Cl)NC2=C(F)C=CC(F)=C2N=1

Additional information on 2-(2-chlorophenyl)-4,7-difluoro-1H-1,3-benzodiazole

Comprehensive Analysis of 2-(2-Chlorophenyl)-4,7-difluoro-1H-1,3-benzodiazole (CAS No. 2060041-57-6)

The compound 2-(2-chlorophenyl)-4,7-difluoro-1H-1,3-benzodiazole (CAS No. 2060041-57-6) is a fluorinated benzodiazole derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in materials science and pharmaceuticals. This heterocyclic compound features a chlorophenyl group and difluoro substitutions, which contribute to its distinct reactivity and stability. Researchers and industry professionals are increasingly exploring its utility in organic electronics, fluorescent probes, and pharmaceutical intermediates.

One of the most frequently searched questions about this compound is: "What are the applications of 2-(2-chlorophenyl)-4,7-difluoro-1H-1,3-benzodiazole in OLEDs?" The answer lies in its electron-deficient structure, which makes it an excellent candidate for electron-transporting materials in organic light-emitting diodes (OLEDs). Its high thermal stability and tunable fluorescence properties align with the growing demand for energy-efficient display technologies, a hot topic in the era of sustainable electronics.

Another trending query is: "How does the difluoro substitution affect the reactivity of benzodiazole derivatives?" The presence of fluorine atoms at the 4 and 7 positions significantly influences the compound's electronic distribution, enhancing its lipophilicity and bioavailability. This modification is particularly relevant in medicinal chemistry, where fluorine incorporation is a common strategy to optimize drug-like properties. Recent studies highlight its potential as a scaffold for kinase inhibitors, addressing the rising interest in targeted cancer therapies.

From a synthetic chemistry perspective, the 2-(2-chlorophenyl)-4,7-difluoro-1H-1,3-benzodiazole structure offers versatility in cross-coupling reactions, a topic widely discussed in academic forums. Its chlorophenyl moiety serves as a handle for further functionalization via palladium-catalyzed transformations, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies. This adaptability resonates with the pharmaceutical industry's need for highly modifiable intermediates.

Environmental considerations are also a key focus area. Users often search for: "Is 2-(2-chlorophenyl)-4,7-difluoro-1H-1,3-benzodiazole biodegradable?" While comprehensive ecotoxicological data remains limited, the compound's aromatic stability suggests persistence in environmental matrices. This underscores the importance of developing green synthesis methods and recycling protocols for fluorinated compounds—a critical discussion point in green chemistry initiatives.

In analytical chemistry, the compound's distinct UV-Vis absorption profile (typically λ_max ~350 nm) makes it valuable as a chromophoric standard for method validation. Laboratories frequently inquire about "HPLC separation methods for benzodiazole derivatives," reflecting the practical challenges in purifying such compounds. Reverse-phase chromatography with C18 columns and acetonitrile-water gradients has proven effective for isolating high-purity material.

The solid-state properties of CAS 2060041-57-6 have become another research hotspot. Powder X-ray diffraction (PXRD) studies reveal interesting polymorphic behavior, which is crucial for formulation scientists working on crystalline materials. This aligns with the pharmaceutical industry's emphasis on crystal engineering to optimize drug performance—a subject generating numerous publications and patents.

Looking ahead, the compound's potential in photocatalysis and energy storage systems represents an emerging research frontier. Its redox-active benzodiazole core could facilitate novel applications in organic batteries or hydrogen evolution catalysts—topics dominating recent sustainable energy conferences. As synthetic methodologies advance, we anticipate broader utilization of this versatile scaffold across multiple scientific disciplines.